Cas no 1283174-33-3 ([3-(1,3-Oxazol-2-yl)phenyl]boronic acid)

• Product Name: [3-(1,3-Oxazol-2-yl)phenyl]boronic acid
• CAS No: 1283174-33-3
• MF: C₉H₈BNO₃
• MW: 188.975722312927
• MDL: MFCD28147778
• CID: 2108472
• Update Time: 2025-05-19

[3-(1,3-Oxazol-2-yl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[3-(2-oxazolyl)phenyl]Boronic acid
• Boronic acid, B-[3-(2-oxazolyl)phenyl]-
• [3-(1,3-Oxazol-2-yl)phenyl]boronic acid

• MDL： MFCD28147778
• Inchi： 1S/C9H8BNO3/c12-10(13)8-3-1-2-7(6-8)9-11-4-5-14-9/h1-6,12-13H
• InChI Key： YRNHJSNFMUNWOC-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C=CC=C(B(O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Topological Polar Surface Area: 66.5

Additional information on [3-(1,3-Oxazol-2-yl)phenyl]boronic acid

Recent Advances in the Application of [3-(1,3-Oxazol-2-yl)phenyl]boronic acid (CAS: 1283174-33-3) in Chemical Biology and Drug Discovery

The compound [3-(1,3-Oxazol-2-yl)phenyl]boronic acid (CAS: 1283174-33-3) has recently emerged as a versatile building block in chemical biology and drug discovery. This boronic acid derivative, characterized by its oxazole-phenyl scaffold, exhibits unique reactivity and binding properties that make it valuable for various applications, including Suzuki-Miyaura cross-coupling reactions, proteolysis-targeting chimeras (PROTACs), and as a ligand for transmembrane receptors. Recent studies have highlighted its potential in the development of novel therapeutics and chemical probes.

One of the most significant applications of [3-(1,3-Oxazol-2-yl)phenyl]boronic acid is in the field of targeted protein degradation. Researchers have utilized this compound as a key component in the design of PROTACs, which are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation. A 2023 study published in Journal of Medicinal Chemistry demonstrated the efficacy of PROTACs incorporating this boronic acid derivative in degrading oncogenic proteins, such as BRD4, with high selectivity and potency. The oxazole moiety was found to enhance the binding affinity to the target protein, while the boronic acid group facilitated interactions with the ubiquitin ligase complex.

In addition to its role in PROTACs, [3-(1,3-Oxazol-2-yl)phenyl]boronic acid has shown promise in the development of covalent inhibitors. The boronic acid group can form reversible covalent bonds with serine residues in the active sites of enzymes, making it an attractive warhead for inhibitor design. Recent work published in ACS Chemical Biology explored its use in inhibiting serine proteases involved in inflammatory pathways. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against elastase and cathepsin G, suggesting potential applications in treating inflammatory diseases.

The compound's utility extends to materials science as well. A 2024 study in Chemical Communications described its incorporation into porous organic polymers (POPs) for gas storage and separation. The oxazole and boronic acid functionalities provided sites for post-synthetic modification, enabling the tuning of the polymer's properties for specific applications. This highlights the compound's versatility beyond pharmaceutical applications.

Despite these advances, challenges remain in the optimization of [3-(1,3-Oxazol-2-yl)phenyl]boronic acid derivatives. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to fully realize their therapeutic potential. Ongoing research is focusing on structural modifications to improve these properties while maintaining the compound's beneficial characteristics. Future directions include exploring its use in antibody-drug conjugates (ADCs) and as a tool compound for studying boronic acid biology.